Cas no 898751-42-3 (Ethyl 8-(2-methylphenyl)-8-oxooctanoate)

• Product Name: Ethyl 8-(2-methylphenyl)-8-oxooctanoate
• CAS No: 898751-42-3
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• MDL: MFCD01320212
• CID: 1945969
• Update Time: 2025-06-08

Ethyl 8-(2-methylphenyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-(o-tolyl)-8-oxo-octanoate
• LogP
• Ethyl 8-(2-methylphenyl)-8-oxooctanoate

• MDL： MFCD01320212
• Inchi： 1S/C17H24O3/c1-3-20-17(19)13-7-5-4-6-12-16(18)15-11-9-8-10-14(15)2/h8-11H,3-7,12-13H2,1-2H3
• InChI Key： ACGXXBOLHGZQJA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 276.17300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 43.37000
• LogP: 4.08140

Additional information on Ethyl 8-(2-methylphenyl)-8-oxooctanoate

Comprehensive Overview of Ethyl 8-(2-methylphenyl)-8-oxooctanoate (CAS No. 898751-42-3): Properties, Applications, and Industry Insights

Ethyl 8-(2-methylphenyl)-8-oxooctanoate (CAS No. 898751-42-3) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research due to its unique structural features. This ester derivative, characterized by a 2-methylphenyl moiety and an 8-oxooctanoate chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C17H22O3, and moderate lipophilicity make it particularly valuable for designing drug candidates with improved bioavailability.

In recent years, the demand for high-purity synthetic intermediates like Ethyl 8-(2-methylphenyl)-8-oxooctanoate has surged, driven by advancements in small-molecule drug discovery and flavor/fragrance formulations. Researchers frequently search for "CAS 898751-42-3 solubility data" or "synthetic routes for 8-oxooctanoate derivatives," reflecting its growing importance. The compound's keto-ester functionality allows diverse chemical modifications, enabling applications ranging from peptide mimetics to biodegradable polymer precursors.

From a technical perspective, Ethyl 8-(2-methylphenyl)-8-oxooctanoate typically appears as a pale-yellow liquid with a characteristic ester odor. Analytical studies using HPLC and GC-MS confirm its high stability under standard storage conditions (2-8°C in inert atmosphere). Industry professionals often inquire about "898751-42-3 spectral data" or "ethyl oxooctanoate safety profiles," underscoring the need for comprehensive technical documentation. Recent patent literature reveals its utility in non-steroidal anti-inflammatory drug (NSAID) analogs, where the 2-methylphenyl group enhances target binding affinity.

The synthesis of CAS 898751-42-3 commonly involves Friedel-Crafts acylation followed by esterification, with yields optimized through microwave-assisted techniques – a hot topic in green chemistry discussions. Environmental considerations have prompted investigations into catalytic methods for producing such intermediates, aligning with searches for "sustainable synthesis of aromatic esters." Notably, the compound's logP value (~3.2) makes it a subject of interest in QSAR studies for CNS-active compounds.

Quality control protocols for Ethyl 8-(2-methylphenyl)-8-oxooctanoate emphasize residual solvent analysis and chiral purity verification, addressing frequent queries about "898751-42-3 analytical standards." In fragrance applications, its gradual hydrolysis releases 2-methylacetophenone notes, explaining its inclusion in premium oriental perfume accords. Regulatory databases confirm its compliance with REACH and FDA indirect food additive regulations when used appropriately.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) as a linker precursor, tapping into the booming nanomaterials market. This application leverages the carboxylate group formed upon hydrolysis, demonstrating how multifunctional intermediates enable cross-disciplinary innovation. With global suppliers increasingly listing CAS 898751-42-3 in catalogs, proper structure-activity relationship (SAR) documentation becomes crucial for end-users in medicinal chemistry and material science.